1-Phenylpent-3-yn-1-ol

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 1-phenylpent-3-yn-1-ol
• InChI: InChI=1S/C11H12O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11-12H,9H2,1H3
• InChI Key: ICTFKUCLZIQZEY-UHFFFAOYSA-N
• Canonical SMILES: CC#CCC(C1=CC=CC=C1)O

Description

1-Phenylpent-3-yn-1-ol (CAS: 19082-37-2) is a tertiary alcohol featuring a phenyl group at the 1-position and a triple bond at the 3-position of a pentanol backbone. Its molecular formula is C₁₁H₁₂O, with a molecular weight of 160.21 g/mol . This compound is of interest in organic synthesis due to its dual functionality (alkyne and alcohol), which enables diverse reactivity, including oxidation to ketones or participation in click chemistry applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Variations

3-Methyl-1-phenylpent-1-yn-3-ol (CAS: 1966-65-0)

• Molecular Formula : C₁₂H₁₄O
• Molecular Weight : 174.24 g/mol .
• Spectroscopic data (IR: 3300 cm⁻¹ for -OH stretch; MS: m/z 174 [M⁺]) distinguish it from the non-methylated analog .

1-Phenyl-1-penten-4-yn-3-ol (CAS: 14604-31-0)

• Molecular Formula : C₁₁H₁₀O
• Key Differences: The triple bond at the 4-position and a double bond (pentenynol structure) create a conjugated system, altering electronic properties and reactivity.

1-Phenylbut-3-yn-1-ol

• Molecular Formula : C₁₀H₁₀O
• Key Differences: Shorter carbon chain (butanol backbone) reduces hydrophobicity. Used in azide synthesis via DIAD/DPPA-mediated reactions, highlighting differences in reaction pathways compared to pentynol derivatives .

Physical and Spectroscopic Properties

Compound	Boiling Point	Solubility	IR Spectral Features	MS Data (m/z)
1-Phenylpent-3-yn-1-ol	Not reported	Soluble in DCM	-OH stretch ~3400 cm⁻¹	160 [M⁺]
3-Methyl-1-phenylpent-1-yn-3-ol	Not reported	Lipophilic	-OH stretch ~3300 cm⁻¹; alkyne ~2100 cm⁻¹	174 [M⁺]
1-Phenyl-1-penten-4-yn-3-ol	Not reported	Moderate polarity	Conjugated C=C and C≡C stretches	158 [M⁺] (calc.)